![molecular formula C24H26N2O2S B2739578 N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-2,2-diphenylacetamide CAS No. 2034542-05-5](/img/structure/B2739578.png)
N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-2,2-diphenylacetamide
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Overview
Description
Furans are five-membered aromatic heterocycles containing one oxygen atom that are important building blocks in organic chemistry . They are also found in various natural sources, mostly in plants, algae, and microorganisms .
Synthesis Analysis
There are various methods for the synthesis of furan compounds. Some classical methods have been modified and improved, while other new methods have been developed . A vast variety of catalysts was used for these transformations . In many studies, furan synthesis reaction mechanisms were also investigated and proposed .
Molecular Structure Analysis
Furans are five-membered aromatic heterocycles containing one oxygen atom . They are important building blocks in organic chemistry .
Chemical Reactions Analysis
Furan derivatives have a unique status and important feature in a variety of natural products . They are widely used in some important commercial products, like dyes, essential oils, cosmetic, industrial preservative, bioregulators, photosensitizers, fire retardants, and flavoring compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of furan compounds can vary greatly depending on their specific structure .
Scientific Research Applications
Synthesis and Structural Analysis
Compounds structurally related to N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-2,2-diphenylacetamide have been synthesized and characterized, focusing on their crystal structure and in vitro activities. For instance, derivatives with furan and thiomorpholine features have been explored for their anti-tuberculosis activity through one-pot synthesis and characterized using single-crystal X-ray diffraction, showcasing their potential in antimicrobial research (Bai et al., 2011). These studies offer insights into the molecular design and potential therapeutic applications of similar compounds.
Pharmacological Potential
The pharmacological exploration of compounds with furan and thiomorpholine moieties, similar to the target molecule, indicates a wide range of potential activities. For example, derivatives have been investigated for their anti-exudative activity, which is crucial in the development of anti-inflammatory drugs (Chalenko et al., 2019). Such studies underscore the importance of these compounds in discovering new therapeutic agents.
Material Science and Organic Electronics
In the realm of material science, particularly in organic electronics, the incorporation of furan derivatives into small molecules has shown to affect electronic properties and device performance. Research has demonstrated how these compounds can influence the charge carrier mobility in field-effect transistors, highlighting their potential in developing new materials for electronic applications (Chini et al., 2016).
Antimicrobial and Antibacterial Research
Further, novel synthesis approaches of furan-2-ylacetamides have been reported, providing a basis for exploring their antimicrobial and antibacterial properties. These synthetic methodologies pave the way for the development of new compounds with potential application in combating resistant microbial strains (Gabriele et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O2S/c27-24(23(19-7-3-1-4-8-19)20-9-5-2-6-10-20)25-17-22(21-11-14-28-18-21)26-12-15-29-16-13-26/h1-11,14,18,22-23H,12-13,15-17H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCNIMOLPXJOODV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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